ethyl 2-(9-(2-methoxy-5-methylphenyl)-1,7-dimethyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetate
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Overview
Description
This compound is a derivative of pyrimidopurinone, which is a type of purine. Purines are biologically significant and are found in many biological substances such as DNA, RNA, and ATP .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. It would likely require advanced techniques such as NMR spectroscopy or X-ray crystallography to fully elucidate .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of polar functional groups, and its stability could be influenced by the stability of the pyrimidopurinone core .Scientific Research Applications
- Application : Ethyl 2-(9-(2-methoxy-5-methylphenyl)-1,7-dimethyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetate (let’s call it EMMPA for brevity) has been studied in the context of controlling morphology and aggregation in semiconducting polymers. Specifically, systematic experiments involving spin-cast films of the semiconducting polymer poly[2-methoxy-5-(2′-ethyl-hexyloxy)-1,4-phenylene-vinylene] (MEH-PPV) revealed that using weak aggregation solvents (such as tetrahydrofuran and trichloromethane) led to excellent lasing emission performance. These solvents inhibited fluorescence quenching, resulting in better laser performance .
- Application : EMMPA has been investigated in light-emitting diodes (LEDs). During LED operation, an electric field develops that opposes the applied bias. Electroabsorption studies have explored this phenomenon in poly(2-methoxy-5-ethyl(2′-hexyloxy) para-phenylene vinylene) (MEH-PPV) LEDs .
- Application : Researchers have used perdeuteration (replacing hydrogen with deuterium) to modify the effective local hyperfine fields in MEH-PPV. These fields influence the material’s properties, as observed through electrically detected magnetic resonance (EDMR) spectroscopy .
Organic Solid-State Lasers (OSSLs)
Electric Field Studies
Isotopic Engineering for Hyperfine Fields
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 2-[9-(2-methoxy-5-methylphenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N5O5/c1-6-32-17(28)12-27-20(29)18-19(24(4)22(27)30)23-21-25(10-14(3)11-26(18)21)15-9-13(2)7-8-16(15)31-5/h7-9,14H,6,10-12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTURNBGZDCRJSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C(=O)C2=C(N=C3N2CC(CN3C4=C(C=CC(=C4)C)OC)C)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-(9-(2-methoxy-5-methylphenyl)-1,7-dimethyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetate |
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